Cas no 1498112-55-2 (1-(1-Benzothiophene-2-carbonyl)pyrrolidin-3-ol)

• Product Name: 1-(1-Benzothiophene-2-carbonyl)pyrrolidin-3-ol
• CAS No: 1498112-55-2
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 4779287
• Update Time: 2025-10-31

1-(1-Benzothiophene-2-carbonyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-ol
• 1-benzothiophen-2-yl-(3-hydroxypyrrolidin-1-yl)methanone
• 1-(1-Benzothiophene-2-carbonyl)pyrrolidin-3-ol

• Inchi： 1S/C13H13NO2S/c15-10-5-6-14(8-10)13(16)12-7-9-3-1-2-4-11(9)17-12/h1-4,7,10,15H,5-6,8H2
• InChI Key： YZSWKIAYRUAXIV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(N1CCC(C1)O)=O

Computed Properties

• Exact Mass: 247.06669983 g/mol
• Monoisotopic Mass: 247.06669983 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 247.31
• XLogP3: 2.2
• Topological Polar Surface Area: 68.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-(1-Benzothiophene-2-carbonyl)pyrrolidin-3-ol

1-(1-Benzothiophene-2-carbonyl)pyrrolidin-3-ol: A Comprehensive Overview

The compound with CAS No. 1498112-55-2, commonly referred to as 1-(1-Benzothiophene-2-carbonyl)pyrrolidin-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of benzothiophene, a heterocyclic aromatic compound, and pyrrolidin-3-ol, a cyclic secondary alcohol. The combination of these two structural motifs results in a molecule with unique electronic properties and potential applications in drug discovery and advanced materials.

Recent studies have highlighted the benzothiophene moiety as a key structural element in various bioactive compounds. Its aromaticity and sulfur-containing framework contribute to its stability and ability to interact with biological systems. In particular, the benzothiophene ring has been shown to exhibit antioxidant properties, making it a valuable component in the development of novel therapeutic agents. The integration of this moiety with the pyrrolidin-3-ol group further enhances the compound's versatility, as the alcohol functionality can participate in hydrogen bonding and other non-covalent interactions critical for bioavailability.

The synthesis of 1-(1-Benzothiophene-2-carbonyl)pyrrolidin-3-ol involves a multi-step process that typically begins with the preparation of the benzothiophene derivative. This is followed by a condensation reaction with pyrrolidine derivatives to form the carbonyl-linked product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for research and potential commercial applications.

In terms of biological activity, 1-(1-Benzothiophene-2-carbonyl)pyrrolidin-3-ol has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines, suggesting its utility in treating conditions such as arthritis and inflammatory bowel disease. Additionally, the compound has shown promise in modulating cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore its potential as a lead compound for drug development.

From a materials science perspective, the compound's electronic properties make it an attractive candidate for use in organic electronics. The conjugated system formed by the benzothiophene and pyrrolidine moieties facilitates charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has explored its use as an electron transport layer in OLEDs, where it has exhibited improved device efficiency compared to traditional materials.

The environmental impact of 1-(1-Benzothiophene-2-carbonyl)pyrrolidin-3-ol is another area of interest. Studies have shown that the compound is biodegradable under specific conditions, reducing concerns about its persistence in ecosystems. Furthermore, its synthesis from renewable resources is being explored to enhance sustainability and reduce reliance on petrochemical feedstocks.

In conclusion, 1-(1-Benzothiophene-2-carbonyl)pyrrolidin-3 ol represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application development, positions it as a valuable tool for future innovations in medicine and materials science.